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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review of the applications and efficacy of Acid Blue 45, a
synthetic anthraquinone dye. It offers an objective comparison with alternative dyes and
staining methods, supported by experimental data and detailed protocols to aid in research and
development.

Overview of Acid Blue 45

Acid Blue 45, also known as C.I. 63010, is a water-soluble anionic dye valued for its vibrant
blue color and good stability.[1] Its molecular structure, based on an anthraquinone core,
contributes to its chemical properties and applications across various fields.[2] Key applications
include textile dyeing, biological staining, and industrial uses such as coloring paper and
leather.[1][3]

Textile Dyeing Applications

In the textile industry, Acid Blue 45 is primarily used for dyeing protein fibers like wool and silk,
as well as synthetic polyamides such as nylon.[1] The dyeing process is typically carried out in
an acidic bath, which enhances the affinity of the anionic dye for the cationic sites on the fibers.

Comparative Performance and Efficacy

The efficacy of a textile dye is determined by factors such as colorfastness to light, washing,
and perspiration. Acid Blue 45 generally exhibits good colorfastness, making it a reliable
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choice for textiles requiring long-lasting color.

Table 1. Comparative Colorfastness of Acid Blue Dyes on Wool (ISO 105)

Lightfast .. Perspirati
Wash Perspirati
ness Wash on
Dye Fastness on
C.I. Name (Blue Fastness Fastness
Name o (Change Fastness
Wool (Staining) . . (Change
in Color) (Staining) .
Scale 1-8) in Color)
Acid Blue
63010 5-6 3-4 5 2-3 5-6
45
Acid Blue
13390 5 3 4-5 3 4-5
92
Acid Blue
26360 4 3 4 3 4
113

Data compiled from various sources.

Experimental Protocol: Wool Dyeing with Acid Blue 45

This protocol outlines a standard laboratory procedure for dyeing wool yarn with Acid Blue 45.

Materials:

e Wool yarn (pre-scoured)

e Acid Blue 45 dye powder

o Acetic acid (or formic acid)

e Glauber's salt (sodium sulfate)

e Distilled water

o Heating mantle or water bath
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o Beakers and stirring rods
Procedure:

o Prepare the Dyebath: Dissolve the required amount of Acid Blue 45 (e.g., 1% on weight of
fiber) in a small amount of hot distilled water. Add this to the main dyebath containing water
at approximately 40°C.

e Add Auxiliaries: Add Glauber's salt (e.g., 10% on weight of fiber) to the dyebath and stir until
dissolved. This acts as a leveling agent.

 Introduce the Fiber: Immerse the pre-wetted wool yarn into the dyebath.
 Acidification: Slowly add acetic acid to lower the pH of the dyebath to approximately 4.5-5.5.

e Dyeing Cycle: Gradually raise the temperature of the dyebath to a boil (100°C) over 30-45
minutes. Maintain at a boil for 60 minutes, stirring occasionally.

o Cooling and Rinsing: Allow the dyebath to cool gradually. Remove the yarn and rinse
thoroughly with warm and then cold water until the water runs clear.

e Drying: Squeeze out excess water and allow the yarn to air dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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